Cas no 2026636-22-4 (6,7-dichloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one)

• Product Name: 6,7-dichloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
• CAS No: 2026636-22-4
• MF: C₉H₅Cl₃N₂O
• MW: 263.507798910141
• CID: 5276431
• Update Time: 2026-03-09

6,7-dichloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one,6,7-dichloro-2-(chloromethyl)-
• 6,7-dichloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one

• Inchi： 1S/C9H5Cl3N2O/c10-4-5-3-8(15)14-7(13-5)2-1-6(11)9(14)12/h1-3H,4H2
• InChI Key： MVJQYPPXQHXSDQ-UHFFFAOYSA-N
• SMILES： C12C=CC(Cl)=C(Cl)N1C(=O)C=C(CCl)N=2

Additional information on 6,7-dichloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one

Introduction to 6,7-dichloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2026636-22-4)

6,7-dichloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyrido[1,2-a]pyrimidine class, a scaffold that is widely recognized for its biological activity and potential in drug discovery. The presence of multiple chlorine atoms and a chloromethyl group at specific positions in its molecular structure endows it with distinctive reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The chemical structure of 6,7-dichloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one consists of a fused pyridine and pyrimidine ring system, which is further functionalized by chloro and chloromethyl substituents. This arrangement not only contributes to its stability but also enhances its ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions. These properties make it an attractive building block for the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of 6,7-dichloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one and its derivatives. Researchers have been investigating its role in modulating various biological pathways, particularly those associated with cancer and inflammation. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in these pathways. For instance, its structural motif is reminiscent of known bioactive molecules that target kinases and other signaling proteins.

The synthesis of 6,7-dichloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by chlorination and functional group modifications. The chloromethyl group, in particular, is a key feature that allows for further derivatization through reactions such as alkylation or oxidation. These synthetic strategies have been refined over the years to improve efficiency and scalability, making this compound more accessible for medicinal chemistry applications.

One of the most compelling aspects of 6,7-dichloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one is its versatility as a scaffold for drug design. By modifying specific functional groups or introducing new substituents, chemists can generate a library of derivatives with tailored biological activities. This flexibility has led to several innovative approaches in drug discovery pipelines. For example, researchers have explored its potential as a precursor for small-molecule inhibitors targeting specific therapeutic areas such as oncology and immunology.

The pharmacological evaluation of 6,7-dichloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one has revealed promising results in preclinical models. Studies have demonstrated its ability to interact with biological targets in ways that suggest therapeutic utility. While further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties, these early findings are encouraging for future development efforts. The compound's ability to cross cell membranes and reach target sites efficiently makes it an appealing candidate for further investigation.

The role of computational chemistry has been instrumental in advancing the understanding of 6,7-dichloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one's interactions with biological systems. Molecular modeling techniques have allowed researchers to predict binding affinities and identify potential binding pockets on target proteins. These insights have guided the design of more potent derivatives with improved selectivity profiles. Additionally, virtual screening methods have been employed to rapidly identify promising analogs from large chemical libraries.

In conclusion,6,7-dichloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one represents a significant advancement in pharmaceutical chemistry as a result of its unique structural features and biological potential. Its synthesis has been refined to enhance accessibility for drug discovery applications. The preliminary pharmacological data support its role as a valuable intermediate for developing novel therapeutic agents targeting critical disease pathways such as cancer and inflammation.